Cas no 1374257-90-5 (Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate)

Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate structure
1374257-90-5 structure
Product Name:Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate
CAS No:1374257-90-5
MF:C9H13BrN2O2
MW:261.115721464157
MDL:MFCD25542291
CID:4594447
PubChem ID:67491431
Update Time:2025-10-16

Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 5-BROMO-1-ISOPROPYL-1H-PYRAZOLE-4-CARBOXYLATE
    • 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • ethyl 5-bromo-1-(propan-2-yl)-1H-pyrazole-4-carboxylate
    • DB-108920
    • CS-0530230
    • SCHEMBL2671242
    • 1374257-90-5
    • EN300-365178
    • ETHYL5-BROMO-1-ISOPROPYL-1H-PYRAZOLE-4-CARBOXYLATE
    • AS-41890
    • MFCD25542291
    • XBFFWXCMGUSKSU-UHFFFAOYSA-N
    • ethyl 5-bromo-1-propan-2-ylpyrazole-4-carboxylate
    • AKOS027251612
    • Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate
    • MDL: MFCD25542291
    • Inchi: 1S/C9H13BrN2O2/c1-4-14-9(13)7-5-11-12(6(2)3)8(7)10/h5-6H,4H2,1-3H3
    • InChI Key: XBFFWXCMGUSKSU-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)C(Br)=C(C(OCC)=O)C=N1

Computed Properties

  • Exact Mass: 260.01604g/mol
  • Monoisotopic Mass: 260.01604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 305.9±22.0 °C at 760 mmHg
  • Flash Point: 138.8±22.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate Security Information

Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E901913-10mg
Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate
1374257-90-5
10mg
$ 50.00 2022-06-05
TRC
E901913-50mg
Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate
1374257-90-5
50mg
$ 160.00 2022-06-05
TRC
E901913-100mg
Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate
1374257-90-5
100mg
$ 275.00 2022-06-05
abcr
AB480786-1 g
Ethyl 5-bromo-1-isopropyl-1H-pyrazole-4-carboxylate; .
1374257-90-5
1g
€1,199.50 2022-03-01
Alichem
A049004182-1g
Ethyl 5-bromo-1-isopropyl-1h-pyrazole-4-carboxylate
1374257-90-5 95%
1g
814.73 USD 2021-06-01
Chemenu
CM426538-1g
ethyl 5-bromo-1-(propan-2-yl)-1H-pyrazole-4-carboxylate
1374257-90-5 95%+
1g
$775 2023-03-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD329339-1g
Ethyl 5-bromo-1-isopropyl-1H-pyrazole-4-carboxylate
1374257-90-5 95+%
1g
¥5376.0 2023-04-02
Enamine
EN300-365178-0.05g
ethyl 5-bromo-1-(propan-2-yl)-1H-pyrazole-4-carboxylate
1374257-90-5 95%
0.05g
$184.0 2023-03-02
Enamine
EN300-365178-0.1g
ethyl 5-bromo-1-(propan-2-yl)-1H-pyrazole-4-carboxylate
1374257-90-5 95%
0.1g
$274.0 2023-03-02
Enamine
EN300-365178-0.25g
ethyl 5-bromo-1-(propan-2-yl)-1H-pyrazole-4-carboxylate
1374257-90-5 95%
0.25g
$392.0 2023-03-02

Additional information on Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate

Recent Advances in the Application of Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate (CAS: 1374257-90-5) in Chemical Biology and Pharmaceutical Research

Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate (CAS: 1374257-90-5) is a pyrazole derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for bioactive molecules. This compound, characterized by its bromo and ester functional groups, serves as a key intermediate in the synthesis of various heterocyclic compounds with potential therapeutic applications. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of novel pyrazole-based kinase inhibitors targeting cancer-related signaling pathways. Researchers utilized Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate as a precursor to develop potent and selective inhibitors of protein kinases involved in tumor proliferation. The study highlighted the compound's excellent reactivity in palladium-catalyzed cross-coupling reactions, enabling efficient diversification of the pyrazole core structure.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of this compound in developing new antibacterial agents. The bromo substituent at the 5-position proved particularly valuable for further functionalization through nucleophilic aromatic substitution, allowing the introduction of various pharmacophores. The resulting derivatives showed promising activity against drug-resistant bacterial strains, with some compounds exhibiting MIC values in the low micromolar range.

Process chemistry advancements have also been reported for this compound. A 2024 study in Organic Process Research & Development detailed an improved synthetic route for Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate that achieved higher yields (85-90%) and better scalability compared to previous methods. The optimized procedure employed safer solvents and reduced the generation of hazardous byproducts, addressing important green chemistry considerations for industrial-scale production.

Recent computational studies have provided insights into the molecular properties of this compound that contribute to its utility in drug discovery. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2023) revealed that derivatives of Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate can adopt favorable binding conformations in the active sites of several disease-relevant enzymes. The isopropyl group at the 1-position was found to contribute significantly to binding affinity through hydrophobic interactions.

Ongoing research continues to explore new applications for this versatile building block. Current investigations focus on its use in PROTAC (proteolysis targeting chimera) development, where its ability to serve as a linker between target-binding and E3 ligase-binding moieties is being evaluated. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of this compound may offer advantages in terms of cell permeability and metabolic stability for this emerging therapeutic modality.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd